methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate hydrochloride
Overview
Description
“Methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate hydrochloride” is a complex organic compound. It likely contains an oxazole ring, which is a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom . The “methyl” and “aminomethyl” groups suggest the presence of -CH3 and -CH2NH2 functional groups .
Synthesis Analysis
While the specific synthesis process for this compound is not available, aminomethyl groups in other compounds are often obtained by alkylation with Eschenmoser’s salt .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate hydrochloride involves the reaction of 2-methyl-5-nitro-1,3-oxazole with formaldehyde and ammonium chloride to form methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate, which is then converted to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "2-methyl-5-nitro-1,3-oxazole", "Formaldehyde", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-methyl-5-nitro-1,3-oxazole is reacted with formaldehyde and ammonium chloride in the presence of a catalyst such as sodium methoxide to form methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate.", "Step 2: Methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate is dissolved in water and hydrochloric acid is added to form the hydrochloride salt of the compound.", "Step 3: The hydrochloride salt is isolated by filtration and dried to obtain the final product, methyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate hydrochloride." ] } | |
CAS RN |
1418126-11-0 |
Molecular Formula |
C7H11ClN2O3 |
Molecular Weight |
206.6 |
Purity |
95 |
Origin of Product |
United States |
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